Cas no 892840-84-5 (N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide)

• Product Name: N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• CAS No: 892840-84-5
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6553921
• Update Time: 2025-05-30

N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• Benzamide, N-(3,5-dimethylphenyl)-4-[[methyl[(tetrahydro-2-furanyl)methyl]amino]sulfonyl]-

• Inchi： 1S/C21H26N2O4S/c1-15-11-16(2)13-18(12-15)22-21(24)17-6-8-20(9-7-17)28(25,26)23(3)14-19-5-4-10-27-19/h6-9,11-13,19H,4-5,10,14H2,1-3H3,(H,22,24)
• InChI Key： BDDHDLPJHVWQAF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)C1=CC=C(S(N(C)CC2CCCO2)(=O)=O)C=C1

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• pka: 12.68±0.70(Predicted)

Additional information on N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide

N-(3,5-Dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide: A Comprehensive Overview

The compound CAS No 892840-84-5, also known as N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the synthesis, structure, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide is characterized by a benzamide core with a sulfamoyl group attached at the para position. The sulfamoyl group is further substituted with a methyl(oxolan-2-yl)methyl moiety, which introduces additional complexity and functionality to the molecule. The presence of the dimethylphenyl group at the N-position of the benzamide adds to the molecule's hydrophobicity and potential for bioavailability. These structural features make the compound an interesting candidate for drug development and material science applications.

Recent studies have focused on the synthesis of this compound, employing advanced methodologies such as Suzuki coupling and Stille cross-coupling reactions. These techniques allow for precise control over the molecular architecture, enabling researchers to optimize the compound's properties for specific applications. For instance, variations in the substituents on the benzene rings have been shown to significantly influence the compound's solubility and stability under different conditions.

One of the most promising aspects of CAS No 892840-84-5 is its potential in pharmacology. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a strong candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy and neurodegenerative diseases.

In addition to its pharmacological applications, N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have explored its ability to act as a charge transport layer in these devices, demonstrating improved device performance compared to traditional materials.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly when used appropriately. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, CAS No 892840-84-5, or N-(3,5-dimethylphenyl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide, is a versatile compound with a wide range of potential applications in pharmacology and materials science. Its unique structural features and promising biological activities make it an exciting subject for ongoing research. As new studies continue to emerge, we can expect further insights into its properties and potential uses.